Cas no 23382-12-9 (Ethanol, 2-amino-,hydrobromide (1:1))

• Product Name: Ethanol, 2-amino-,hydrobromide (1:1)
• CAS No: 23382-12-9
• MF: C₂H₈BrNO
• MW: 141.99501991272
• CID: 263608
• PubChem ID: 90080
• Update Time: 2025-04-23

Ethanol, 2-amino-,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-amino-,hydrobromide (1:1)
• 2-aminoethanol,hydrobromide
• 2-aminoethanol hydrobromide (1:1)
• Ethanol, 2-amino-, hydrobromide
• NS00084819
• Ethanol, 2-amino-, hydrobromide (1:1)
• ethanolamine hydrobromide
• DTXSID9066887
• 73HF65JM8U
• 2-Aminoethanol hydrobromide
• 2-aminoethanol;hydrobromide
• EINECS 245-624-6
• Monoethanolamine hydrobromide
• 23382-12-9
• IKJAVHKRVPYFOD-UHFFFAOYSA-N
• DTXCID9036856
• EOABr

• Inchi： 1S/C2H7NO.BrH/c3-1-2-4;/h4H,1-3H2;1H
• InChI Key： IKJAVHKRVPYFOD-UHFFFAOYSA-N
• SMILES： Br.OCCN

Computed Properties

• Exact Mass: 140.97894
• Monoisotopic Mass: 140.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 170.9°Cat760mmHg
• Flash Point: 93.3°C
• PSA: 46.25

Additional information on Ethanol, 2-amino-,hydrobromide (1:1)

Ethanol, 2-amino-, hydrobromide (1:1) - CAS No. 23382-12-9

Ethanol, 2-amino-, hydrobromide (1:1), also known by its CAS number 23382-12-9, is a versatile compound with significant applications in various industries. This compound, often referred to as hydrobromic acid or ethanolamine hydrobromide, is a salt formed from the reaction of ethanolamine and hydrobromic acid. Its chemical formula is C₄H₁₁NO·HBr, and it exists as a white crystalline solid with a molecular weight of approximately 145.06 g/mol.

The compound exhibits a melting point of around 75°C and is soluble in water and ethanol but sparingly soluble in diethyl ether. These physical properties make it suitable for use in pharmaceuticals, cosmetics, and industrial applications. Recent studies have highlighted its role in the synthesis of advanced materials, such as polymer-based drug delivery systems, where its ability to form stable complexes with drugs enhances their bioavailability.

In the pharmaceutical industry, Ethanol, 2-amino-, hydrobromide (1:1) is commonly used as an intermediate in the production of various APIs (Active Pharmaceutical Ingredients). Its ability to act as a buffering agent and stabilizer makes it invaluable in the formulation of injectable drugs and tablets. Researchers have also explored its potential as a catalyst in organic synthesis, particularly in the synthesis of complex molecules like peptides and nucleotides.

The cosmetic industry has leveraged its properties as a humectant and emulsifier to formulate products such as moisturizers, shampoos, and conditioners. Recent advancements have focused on its role in enhancing the stability of emulsions under varying environmental conditions, making it a preferred choice for manufacturers aiming to deliver consistent product performance.

In industrial applications, Ethanol, 2-amino-, hydrobromide (1:1) serves as a corrosion inhibitor and a component in metal cleaning agents. Its ability to form protective films on metal surfaces has been extensively studied, with recent research emphasizing its effectiveness in inhibiting corrosion under high-temperature conditions.

The compound's role in biotechnology has also gained traction, particularly in the production of recombinant proteins and enzymes. Studies have demonstrated its ability to improve protein solubility and stability during purification processes, making it an essential component in biopharmaceutical manufacturing.

Recent research has also explored its potential as a precursor for synthesizing novel materials with applications in energy storage systems. For instance, its use in the synthesis of carbon-based nanomaterials for supercapacitors has shown promising results due to its ability to enhance conductivity and capacitance.

In conclusion, Ethanol, 2-amino-, hydrobromide (1:1) continues to be a vital compound across multiple industries due to its diverse functional properties and adaptability. Ongoing research is expected to uncover new applications and enhance its utility further.